N-[4-bromo-2-(trifluoromethoxy)phenyl]azepane-1-carbothioamide
Overview
Description
“N-[4-bromo-2-(trifluoromethoxy)phenyl]azepane-1-carbothioamide” is a chemical compound with the molecular formula C14H16BrF3N2OS . It has a molecular weight of 397.25 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a bromine atom, a trifluoromethoxy group, and an azepane-1-carbothioamide group attached to a phenyl ring . The InChI code for this compound is 1S/C14H16BrF3N2OS .Scientific Research Applications
Synthesis and Characterization
- The compound has been used as an intermediate in the synthesis of biologically active compounds, such as febuxostat. A study demonstrated a synthetic method for a similar compound, bromo-4-isobutyloxyphenyl carbothioamide, which is essential in various biological applications (Wang, Guo, Wang, Zhu, & Xu, 2016).
Biological Evaluation
- Novel thiosemicarbazones, including compounds similar to N-[4-bromo-2-(trifluoromethoxy)phenyl]azepane-1-carbothioamide, have been synthesized and evaluated for antibacterial and antioxidant activities. Some of these compounds showed excellent inhibition potency against Gram-positive pathogens and possessed antioxidant activity (Karaküçük-Iyidoğan, Mercan, Oruç-Emre, Taşdemir, Isler, Kiliç, & Özaslan, 2014).
Anticancer Agents
- Research has been conducted on novel homopiperazine derivatives as anticancer agents, where 1-benzhydryl-4-(substituted phenylcarboxamide / carbothioamide)-1,4-diazepane derivatives showed promising anti-cancer activity. This indicates the potential of similar compounds in cancer therapy (Teimoori, Panjamurthy, Vinaya, Prasanna, Raghavan, & Rangappa, 2011).
Antimicrobial and Hypoglycemic Activities
- Adamantane-isothiourea hybrid derivatives, similar in structure to the compound , have shown potent broad-spectrum antibacterial activity and significant hypoglycemic activity in diabetic rats. This research provides insights into the compound's potential use in treating diabetes and infections (Al-Wahaibi, Hassan, Abo-Kamar, Ghabbour, & El-Emam, 2017).
Safety and Hazards
Properties
IUPAC Name |
N-[4-bromo-2-(trifluoromethoxy)phenyl]azepane-1-carbothioamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16BrF3N2OS/c15-10-5-6-11(12(9-10)21-14(16,17)18)19-13(22)20-7-3-1-2-4-8-20/h5-6,9H,1-4,7-8H2,(H,19,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIZYCPBGUKTINL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=S)NC2=C(C=C(C=C2)Br)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16BrF3N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.